Cas no 1251095-69-8 (4-propylcyclohexane-1-sulfonyl chloride)

• Product Name: 4-propylcyclohexane-1-sulfonyl chloride
• CAS No: 1251095-69-8
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• MDL: MFCD16671619
• CID: 5231751
• PubChem ID: 62084721
• Update Time: 2025-08-04

4-propylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-propylcyclohexane-1-sulfonyl chloride
• 4-propylcyclohexane-1-sulfonylchloride
• Cyclohexanesulfonyl chloride, 4-propyl-

• MDL： MFCD16671619
• Inchi： 1S/C9H17ClO2S/c1-2-3-8-4-6-9(7-5-8)13(10,11)12/h8-9H,2-7H2,1H3
• InChI Key： AUYBBDZCZWQFAG-UHFFFAOYSA-N
• SMILES： ClS(C1CCC(CCC)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Additional information on 4-propylcyclohexane-1-sulfonyl chloride

4-Propylcyclohexane-1-sulfonyl Chloride (CAS No. 1251095-69-8): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

4-Propylcyclohexane-1-sulfonyl chloride (CAS No. 1251095-69-8) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a propyl group and a sulfonyl chloride functional group. The combination of these structural elements imparts 4-propylcyclohexane-1-sulfonyl chloride with a range of chemical properties that make it an important reagent in various synthetic processes.

The synthesis of 4-propylcyclohexane-1-sulfonyl chloride typically involves the reaction of 4-propylcyclohexanone with sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H). This process results in the formation of the sulfonyl chloride functional group, which is highly reactive and can participate in a variety of chemical reactions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making it essential to optimize these parameters for industrial-scale production.

In terms of its physical properties, 4-propylcyclohexane-1-sulfonyl chloride is a white crystalline solid at room temperature. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate. These properties make it easy to handle and process in laboratory and industrial settings. However, due to the presence of the sulfonyl chloride group, 4-propylcyclohexane-1-sulfonyl chloride is highly reactive and can undergo hydrolysis in the presence of water, leading to the formation of the corresponding sulfonic acid.

The reactivity of 4-propylcyclohexane-1-sulfonyl chloride makes it an excellent reagent for the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. Sulfonamides are particularly important in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. Recent studies have shown that sulfonamides derived from 4-propylcyclohexane-1-sulfonyl chloride exhibit potent activity against various pathogens, making them promising candidates for drug development.

In addition to its applications in medicinal chemistry, 4-propylcyclohexane-1-sulfonyl chloride has found use in materials science. The sulfonyl chloride functional group can be used to introduce sulfonate groups into polymers, which can enhance their hydrophilicity and ion-exchange capacity. This property is particularly useful in the development of membranes for water purification and fuel cells. Recent research has focused on optimizing the synthesis and properties of sulfonated polymers derived from 4-propylcyclohexane-1-sulfonyl chloride, with promising results in terms of performance and durability.

The environmental impact of chemicals like 4-propylcyclohexane-1-sulfonyl chloride is an important consideration in their use and disposal. Studies have shown that proper handling and disposal methods can minimize their environmental impact. Additionally, efforts are underway to develop more sustainable synthetic routes for this compound, including the use of green chemistry principles such as catalytic processes and solvent-free conditions.

In conclusion, 4-propylcyclohexane-1-sulfonyl chloride (CAS No. 1251095-69-8) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an important reagent for the synthesis of various sulfur-containing compounds. Ongoing research continues to explore new applications and improve the sustainability of its production processes.